Cas no 64461-82-1 (Tizanidine hydrochloride)

• Product Name: Tizanidine hydrochloride
• CAS No: 64461-82-1
• MF: C₉H₉Cl₂N₅S
• MW: 290.172257184982
• MDL: MFCD00798231
• CID: 58192
• PubChem ID: 24724634
• Update Time: 2025-04-18

Tizanidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Tizanidine hydrochloride
• 5-Chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine hydrochloride
• Tizanidine (hydrochloride)
• Tizanidine HCl
• Tizanidine Hydrochlo
• 5-Chloro-4-[(4,5-dihydro-1H-imidazol-2-yl)amino]-2,1,3-benzothiadiazole Hydrochloride
• Zanaflex
• Sirdalud
• B53E3NMY5C
• 5-Chloro-4-(2-imidazolin-2-ylamino)-2,1,3-benzothiadiazole monohydrochloride
• 5-Chloro-4-(2-imidazolin-2-ylamino)-2,1,3-benzothiadiazole hydrochloride
• 5-chloro-N-(4,5-dihydro-1H-imidazol-2-yl)benzo[c][1,2,5]thiadiazol-4-amine hydrochloride
• 5-Chloro-N-(4,5-d
• Tizanidine hydrochloride- Bio-X
• KS-1120
• 64461-82-1
• Tizanidine * HCl
• T2527
• 74113-36-3
• AN-021A
• TIZANIDINE HYDROCHLORIDE [MART.]
• DS 103-282
• MLS001076686
• 5-Chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazole-4-amine hydrochloride
• SW199068-2
• DTXCID7026990
• TIZANIDINE HYDROCHLORIDE [JAN]
• 5-chloro-4-(2-imidazolin-2-ylamino)-2,1,3-benzothiadiazolehydrochloride
• Tizanidne Hydrochloride
• LP01114
• SCHEMBL41199
• HY-B0194A
• AMY18121
• (5-chloro-2,1,3-benzothiadiazol-4-yl)-(4,5-dihydro-1H-imidazol-2-yl)azanium;chloride
• UNII-B53E3NMY5C
• CHEMBL1200329
• NS00076464
• Tizanidine hydrochloride, United States Pharmacopeia (USP) Reference Standard
• 64461-82-1 (HCl)
• 2,1,3-Benzothiadiazol-4-amine, 5-chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-, monohydrochloride
• TIZANIDINE HYDROCHLORIDE [VANDF]
• MLS001333593
• TIZANDINE
• AC-22546
• SR-01000765392-4
• Tizanidine hydrochloride, >=98% (HPLC), powder
• BRN0618691
• CCG-222418
• ZWUKMNZJRDGCTQ-UHFFFAOYSA-N
• DS-103282
• TIZANIDINE HYDROCHLORIDE [EP MONOGRAPH]
• AN-021
• 5-chloro-N-(4,5-dihydro-1H-imidazol-2-yl)benzo[c][1,2,5]thiadiazol-4-aminehydrochloride
• s1437
• TIZANIDINE HYDROCHLORIDE (USP MONOGRAPH)
• CCG-220602
• DTXSID9046990
• DS-103-282
• Q27274381
• Tizanidine hydrochloride (JP17/USP)
• NCGC00261799-01
• AKOS005267234
• Tizanidine hydrochloride [USAN:USP:JAN]
• Tizanidine hydrochloride, European Pharmacopoeia (EP) Reference Standard
• 4-chloro-n-(4,5-dihydro-1h-imidazol-2-yl)-8-thia-7,9-diazabicyclo(4.3.0)nona-2,4,6,9-tetraen-5-amine
• Zanaflex (TN)
• MLS001306412
• MFCD00798231
• 5-CHLORO-4-(2-IMIDAZOLIN-2-YLAMINO)-2,1,3-BENZOTHIADIAZOLE MONOHYDROCHLORIDE.
• TIZANIDINE HYDROCHLORIDE (EP MONOGRAPH)
• FT-0656022
• Tizanidine hydrochloride 100 microg/mL in Acetonitrile
• NVD-422
• CHEBI:9609
• BCP28540
• SR-01000765392
• Tizanidine (as hydrochloride)
• TIZANIDINE HYDROCHLORIDE [USAN]
• AN021
• DS103-282
• Z594284192
• Tizanidine hydrochloride, 500 mug/mL in methanol, certified reference material
• TIZANIDINE HYDROCHLORIDE [WHO-DD]
• TIZANIDINE HYDROCHLORIDE [ORANGE BOOK]
• TIZANIDINE HYDROCHLORIDE [USP IMPURITY]
• D00776
• TIZANIDINE HYDROCHLORIDE [MI]
• DS-103282 ch
• Tizanidinehydrochloride
• BT164478
• SMR000499584
• Tizanidine hydrochloride (USAN:USP:JAN)
• TIZANIDINE HYDROCHLORIDE (USP IMPURITY)
• D70434
• 5-chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine;hydrochloride
• EN300-49853
• 5-Chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine monohydrochloride
• Tox21_501114
• TIZANIDINE HYDROCHLORIDE [USP MONOGRAPH]
• 5-(Chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine hydrochloride
• TIZANIDINE HYDROCHLORIDE (MART.)
• NC00654
• DB-011661

• MDL： MFCD00798231
• Inchi： 1S/C9H8ClN5S.ClH/c10-5-1-2-6-8(15-16-14-6)7(5)13-9-11-3-4-12-9;/h1-2H,3-4H2,(H2,11,12,13);1H
• InChI Key： ZWUKMNZJRDGCTQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1NC1=NCCN1)=NSN=2.Cl

Computed Properties

• Exact Mass: 288.99600
• Monoisotopic Mass: 288.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 90.4

Experimental Properties

• Color/Form: White or yellow crystalline powder
• Melting Point: 280°C(lit.)
• Boiling Point: 391.2 ºC at 760 mmHg
• Flash Point: 9℃
• Solubility: H2O: ~29 mg/mL
• PSA: 90.44000
• LogP: 2.35520
• Solubility: Soluble in water.
• Merck: 9485
• Color/Form: 500 μg/mL in methanol

Tizanidine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• RTECS：DK9910000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R22; R36/37/38
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles